methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate

• IUPAC Name: methyl 4-[4-(2-methylanilino)phthalazin-1-yl]benzoate
• InChI: InChI=1S/C23H19N3O2/c1-15-7-3-6-10-20(15)24-22-19-9-5-4-8-18(19)21(25-26-22)16-11-13-17(14-12-16)23(27)28-2/h3-14H,1-2H3,(H,24,26)
• InChI Key: QXLDOHHLHCGHPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=NN=C(C3=CC=CC=C32)C4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol

Description

Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate is a chemical compound that belongs to the phthalazine family. This compound has attracted significant attention due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate involves the activation of nitric oxide synthase (NOS) and the subsequent release of nitric oxide (NO). NO is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation, neurotransmission, and immune response. In addition, this compound has been shown to inhibit the aggregation of beta-amyloid, which is a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate has several biochemical and physiological effects. It has been shown to increase the production of nitric oxide, which leads to vasodilation and improved blood flow. Moreover, this compound has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate is its high specificity for nitric oxide. This compound can be used as a selective fluorescent probe for the detection of nitric oxide in cells. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the exploration of its potential applications in the treatment of various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases. Moreover, further studies are needed to elucidate the mechanism of action and the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate involves the reaction of 4-(2-methylphenylamino)phthalhydrazide with methyl 4-bromobenzoate in the presence of a catalyst. The reaction proceeds via an SNAr mechanism, and the final product is obtained after purification by column chromatography.

Scientific Research Applications

Methyl 4-{4-[(2-methylphenyl)amino]-1-phthalazinyl}benzoate has several potential applications in scientific research. It has been used as a fluorescent probe for the detection of nitric oxide in cells. It has also been used as a photosensitizer in photodynamic therapy for cancer treatment. Moreover, this compound has shown promising results in the treatment of Alzheimer's disease and Parkinson's disease.